Cas no 1040390-31-5 (5-Chloro-3-(3,5-difluorophenyl)isoxazole)

• Product Name: 5-Chloro-3-(3,5-difluorophenyl)isoxazole
• CAS No: 1040390-31-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD18207176
• CID: 833318
• PubChem ID: 25058695
• Update Time: 2025-06-08

5-Chloro-3-(3,5-difluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3,5-difluorophenyl)isoxazole
• tert-butyl (3S)-3-hydroxypent-4-enoate
• Tert-butyl 3(S)-3-hydroxypent-4-enoate
• (3S)-3-hydroxy-4-pentenoic acid tert-butyl ester
• (S)-2-Amino-3,3-diphenylpropan-1-ol, N-BOC protected
• (S)-2-t-butoxycarbonylamino-3,3-diphenylpropan-1-ol
• (S)-tert-butyl 3-hydroxy-1,1-diphenylpropan-2-ylcarbamate
• (S)-tert-butyl 3-hydroxypent-4-enoate
• 3-Phenyl-L-phenylalaninol, N-BOC protected
• N-(TERT-BUTOZYCARBONYL)-3-PHEN
• N-Boc-p-Phenyl-L-Phenylalaninol
• tert-butyl (S)-3-hydroxy-4-pentenoate
• tert-butyl (S)-3-hydroxypent-4-enoate

• MDL： MFCD18207176
• Inchi： 1S/C9H16O3/c1-5-7(10)6-8(11)12-9(2,3)4/h5,7,10H,1,6H2,2-4H3/t7-/m1/s1
• InChI Key： OBFPCKWYDQCBHO-SSDOTTSWSA-N
• SMILES： O(C(C[C@@H](C=C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.992
• Boiling Point: 238 ºC
• Flash Point: 91 ºC
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 5-Chloro-3-(3,5-difluorophenyl)isoxazole

Introduction to 5-Chloro-3-(3,5-difluorophenyl)isoxazole (CAS No. 1040390-31-5)

5-Chloro-3-(3,5-difluorophenyl)isoxazole, with the CAS number 1040390-31-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The unique substitution pattern of 5-Chloro-3-(3,5-difluorophenyl)isoxazole makes it a valuable candidate for various biological studies and drug development initiatives.

The chemical structure of 5-Chloro-3-(3,5-difluorophenyl)isoxazole consists of a chloro-substituted isoxazole ring fused to a 3,5-difluorophenyl group. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, 5-Chloro-3-(3,5-difluorophenyl)isoxazole has been extensively studied for its biological activities. One of the most notable areas of research involves its potential as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This makes it a promising lead compound for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of 5-Chloro-3-(3,5-difluorophenyl)isoxazole. The researchers found that this compound effectively reduced the production of pro-inflammatory cytokines in vitro and in vivo models. This suggests that 5-Chloro-3-(3,5-difluorophenyl)isoxazole could be a valuable candidate for treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-Chloro-3-(3,5-difluorophenyl)isoxazole has also shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry demonstrated that this compound could protect neurons from oxidative stress-induced damage. The researchers observed that treatment with 5-Chloro-3-(3,5-difluorophenyl)isoxazole significantly reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease. These findings suggest that this compound may have therapeutic potential for neurodegenerative disorders.

The safety profile of 5-Chloro-3-(3,5-difluorophenyl)isoxazole is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and extended half-life, enhance its potential as a viable drug candidate.

In conclusion, 5-Chloro-3-(3,5-difluorophenyl)isoxazole (CAS No. 1040390-31-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive lead molecule for drug discovery efforts in various fields, including oncology, inflammation, and neurodegeneration. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the realm of medicinal chemistry.